molecular formula C16H16N2O4 B8634711 diethyl 1-(cyanomethyl)-1H-indole-2,6-dicarboxylate

diethyl 1-(cyanomethyl)-1H-indole-2,6-dicarboxylate

Cat. No. B8634711
M. Wt: 300.31 g/mol
InChI Key: BWRBGCKEBDQCMK-UHFFFAOYSA-N
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Description

Diethyl 1-(cyanomethyl)-1H-indole-2,6-dicarboxylate is a useful research compound. Its molecular formula is C16H16N2O4 and its molecular weight is 300.31 g/mol. The purity is usually 95%.
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properties

Product Name

diethyl 1-(cyanomethyl)-1H-indole-2,6-dicarboxylate

Molecular Formula

C16H16N2O4

Molecular Weight

300.31 g/mol

IUPAC Name

diethyl 1-(cyanomethyl)indole-2,6-dicarboxylate

InChI

InChI=1S/C16H16N2O4/c1-3-21-15(19)12-6-5-11-9-14(16(20)22-4-2)18(8-7-17)13(11)10-12/h5-6,9-10H,3-4,8H2,1-2H3

InChI Key

BWRBGCKEBDQCMK-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=C(C=C1)C=C(N2CC#N)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 60% NaH in mineral oil (115 mg, 2.9 mmol) and 1H-indole-2,6-dicarboxylic acid diethyl ester (500 mg, 1.9 mmol) in DMF (3 mL) was stirred at room temperature for 0.5 h. Then bromo-acetonitrile in DMF (1 mL) was added and the reaction was warmed to 77° C. and kept at this temperature overnight. The reaction was cooled and quenched with ice water. A large amount of precipitate formed which was filtered and rinsed with water, followed by cold ether. The wet cake was dried in the vacuum oven (50° C.) to give 585 mg of 1-cyanomethyl-1H-indole-2,6-dicarboxylic acid diethyl ester.
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Synthesis routes and methods II

Procedure details

To a solution of diethyl 1H-indole-2,6-dicarboxylate (Intermediate A, 4.0 g, 15.3 mmol) in dry DMF (50 mL) is added K2CO3 (6.3 g, 45.9 mmol). The reaction mixture is stirred under N2 for 30 min. Bromoacetonitrile (2.1 mL, 30.6 mmol) is added and the reaction mixture is heated to 80° C. for 4 h. After cooling, the reaction mixture is taken up in EtOAc (300 mL) and washed with water, then brine, dried (Na2SO4) and concentrated. The residue is recrystallized from ethanol to afford the title compound (3.9 g, 84%) as fine off-white needles.
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